Ethanone, 1-(1,8-naphthyridin-2-yl)-
Overview
Description
Synthesis Analysis
The synthesis of 1,8-naphthyridines, which includes “Ethanone, 1-(1,8-naphthyridin-2-yl)-”, has been achieved through various methods. These methods include multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1H-pyrrolo[2,3-b]pyridin-2(3H)-one .Molecular Structure Analysis
The molecular structure of “Ethanone, 1-(1,8-naphthyridin-2-yl)-” is represented by the InChI code1S/C10H8N2O/c1-7(13)9-5-4-8-3-2-6-11-10(8)12-9/h2-6H,1H3 . The molecular weight of the compound is 172.19 . Physical And Chemical Properties Analysis
“Ethanone, 1-(1,8-naphthyridin-2-yl)-” is a powder at room temperature . The compound’s NMR (400 MHz, DMSO-d6) values are as follows: δ, (ppm):10.56 (s, 1H), 9.51–9.28 (d, 2H, J =7.2 Hz), 9.27–9.16 (d, 2H, J =7.6 Hz), 8.52–8.31 (m, 4H), 8.23 (s, 1H), 7.93–7.84 (m, 5H), 3.41 (s, 3H) .Mechanism of Action
Target of Action
Ethanone, 1-(1,8-naphthyridin-2-yl)-, is a derivative of 1,8-naphthyridine . 1,8-Naphthyridines have emerged as an important class of heterocyclic compounds due to their diverse biological activities . They are known to interact with various targets, including bacterial enzymes, which makes them effective in the treatment of bacterial infections .
Mode of Action
It is known that 1,8-naphthyridines interact with their targets through various mechanisms, such as inhibiting enzyme activity or disrupting cellular processes . The specific interaction of Ethanone, 1-(1,8-naphthyridin-2-yl)-, with its targets may result in changes in cellular function, leading to its biological effects.
Biochemical Pathways
The biochemical pathways affected by Ethanone, 1-(1,8-naphthyridin-2-yl)-, are likely to be diverse, given the wide range of biological activities associated with 1,8-naphthyridines . These compounds can affect multiple pathways, leading to downstream effects such as the inhibition of bacterial growth .
Result of Action
The molecular and cellular effects of Ethanone, 1-(1,8-naphthyridin-2-yl)-, are likely to be varied, reflecting its potential interactions with multiple targets and pathways. For instance, its antibacterial activity could result from the disruption of bacterial cellular processes .
Advantages and Limitations for Lab Experiments
Ethanone, 1-(1,8-naphthyridin-2-yl)- has several advantages for lab experiments, including its high stability and availability. It is also easy to synthesize and purify. However, Ethanone, 1-(1,8-naphthyridin-2-yl)- has limitations in terms of its solubility and stability under certain conditions. It is also relatively expensive compared to other coenzymes.
Future Directions
There are several future directions for research on Ethanone, 1-(1,8-naphthyridin-2-yl)-, including its use in the treatment of various diseases, including neurodegenerative diseases and cancer. Research is also being conducted on the role of Ethanone, 1-(1,8-naphthyridin-2-yl)- in aging and longevity. The development of new methods for synthesizing and purifying Ethanone, 1-(1,8-naphthyridin-2-yl)- is also an area of future research.
Conclusion:
In conclusion, Ethanone, 1-(1,8-naphthyridin-2-yl)- is a crucial coenzyme that plays a vital role in cellular metabolism and energy production. It has numerous scientific research applications and is used in the diagnosis and treatment of various diseases. Ethanone, 1-(1,8-naphthyridin-2-yl)- has several advantages for lab experiments, but also has limitations. Future research on Ethanone, 1-(1,8-naphthyridin-2-yl)- is focused on its use in the treatment of diseases and the development of new synthesis methods.
Scientific Research Applications
Ethanone, 1-(1,8-naphthyridin-2-yl)- has numerous scientific research applications, including its use as a coenzyme in various biochemical reactions. It is also used in the study of cellular metabolism and energy production. Ethanone, 1-(1,8-naphthyridin-2-yl)- is used in the diagnosis and treatment of various diseases, including Parkinson's disease and Alzheimer's disease.
Safety and Hazards
The safety information for “Ethanone, 1-(1,8-naphthyridin-2-yl)-” includes several hazard statements: H302, H315, H319, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
1-(1,8-naphthyridin-2-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O/c1-7(13)9-5-4-8-3-2-6-11-10(8)12-9/h2-6H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUMNPJGEKDCKPC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NC2=C(C=CC=N2)C=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1188433-77-3 |
Source
|
| Record name | 1-(1,8-naphthyridin-2-yl)ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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